Cas no 90183-33-8 (1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester)
90183-33-8 structure
Product Name:1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester
CAS No:90183-33-8
MF:C12H11O5
MW:235.212743997574
CID:792210
PubChem ID:71429806
Update Time:2025-04-19
1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester
- 3-methoxycarbonyl-4-prop-2-enoxybenzoate
- 90183-33-8
- DTXSID70848471
- 3-(Methoxycarbonyl)-4-[(prop-2-en-1-yl)oxy]benzoate
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- Inchi: 1S/C12H12O5/c1-3-6-17-10-5-4-8(11(13)14)7-9(10)12(15)16-2/h3-5,7H,1,6H2,2H3,(H,13,14)/p-1
- InChI Key: OCDLIZZAIDPSCK-UHFFFAOYSA-M
- SMILES: O(CC=C)C1C=CC(C(=O)[O-])=CC=1C(=O)OC
Computed Properties
- Exact Mass: 235.06064845g/mol
- Monoisotopic Mass: 235.06064845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.7Ų
1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
90183-33-8 (1,3-Benzenedicarboxylic acid, 4-(2-propenyloxy)-, 3-methyl ester) Related Products
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